1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone

• IUPAC Name: 1,3,3a,4,7,7a-hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone
• InChI: InChI=1S/C14H18N2O2/c1-9-13(18-10(2)15-9)14(17)16-7-11-5-3-4-6-12(11)8-16/h3-4,11-12H,5-8H2,1-2H3
• InChI Key: MCUDEYSDUPZGRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C)C(=O)N2CC3CC=CCC3C2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone, also known as HIMO, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. HIMO is a cyclic amide that contains both an oxazole and an isoindoline ring, making it a unique and complex molecule. In

Scientific Research Applications

1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has shown potential for use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has been shown to act as a potent and selective inhibitor of the glycine transporter GlyT1. This inhibition leads to an increase in glycine levels in the synaptic cleft, which can enhance NMDA receptor function and improve cognitive function. 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to improve both positive and negative symptoms of the disorder.

Mechanism of Action

The mechanism of action of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone is primarily related to its ability to inhibit the glycine transporter GlyT1. This inhibition leads to an increase in glycine levels in the synaptic cleft, which can enhance NMDA receptor function and improve cognitive function. 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has also been shown to have some activity at the serotonin transporter, although its effects in this area are not fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone are primarily related to its ability to enhance NMDA receptor function through the inhibition of GlyT1. This enhancement can lead to improvements in cognitive function, as well as potential therapeutic effects in disorders such as schizophrenia. 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has also been shown to have some activity at the serotonin transporter, although its effects in this area are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone for lab experiments is its selectivity for GlyT1 inhibition, which allows for more targeted research in the field of neuroscience. Additionally, the synthesis of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone is relatively straightforward, making it accessible for researchers. However, one limitation of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone. One potential area of study is in the development of new treatments for disorders such as schizophrenia and Alzheimer's disease, where 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has shown promise in improving cognitive function. Additionally, further research is needed to fully understand the mechanism of action of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone at the serotonin transporter and its potential implications for the treatment of depression and anxiety disorders. Finally, the development of new synthetic methods for 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone and related compounds could lead to the discovery of even more potent and selective inhibitors of GlyT1.

Synthesis Methods

The synthesis of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone involves a multi-step process that requires the use of various reagents and catalysts. One of the most common methods for synthesizing 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone is through the reaction of 2,4-dimethyl-5-nitro-1,3-oxazole with isoindoline-1,3-dione in the presence of a reducing agent such as sodium dithionite. This reaction results in the formation of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone, which can be purified through crystallization or column chromatography.